Cas no 20372-63-8 (4,5-Difluoro-2-nitrobenzoic acid)

4,5-Difluoro-2-nitrobenzoic acid Properties

Names and Identifiers

• 4,5-Difluoro-2-nitrobenzoic acid
• 2-NITRO-4,5-DIFLUOROBENZOIC ACID
• 3,4-difluoro-6-nitrobenzoic acid
• 4,5-DIFLUORO-2-NITROBENZENECARBOXYLIC ACID
• 4,5-Difluoro-2-nitrobenzoicacid
• 4,5-difluoro-2-nitro-benzoic Acid
• Benzoic acid, 4,5-difluoro-2-nitro-
• 4,5-Two Fluoro -2-Nitrobenzoic Acid
• PubChem4947
• KSC201O7N
• Jsp004164
• HGGRAOYTQNFGGN-UHFFFAOYSA-N
• TD1104
• CS-W002689
• SY002365
• D3555
• DTXSID80400963
• AC-1825
• SCHEMBL405684
• AS-15872
• FT-0601393
• Z905162660
• AM20060415
• 20372-63-8
• J-013252
• MFCD00799521
• AKOS005254950
• 4,5-Difluoro-2-nitrobenzoic acid, 99%
• J-514088
• EN300-59280
• DTXCID10351818
• DB-006586
• +Expand

• MDL： MFCD00799521
• InChIKey： HGGRAOYTQNFGGN-UHFFFAOYSA-N
• Inchi： 1S/C7H3F2NO4/c8-4-1-3(7(11)12)6(10(13)14)2-5(4)9/h1-2H,(H,11,12)
• SMILES： FC1=C(C([H])=C(C(C(=O)O[H])=C1[H])[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.00300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 203.003
• Heavy Atom Count: 14
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 83.1

Experimental Properties

• LogP: 2.09440
• PSA: 83.12000
• Refractive Index: 1.563
• Boiling Point: 349.7℃ at 760 mmHg
• Melting Point: 163.0 to 167.0 deg-C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 165.3℃
• Color/Form: White powder2. density (g/ml, 25/4 ℃)
• Density: 1.7±0.1 g/cm3

4,5-Difluoro-2-nitrobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4,5-Difluoro-2-nitrobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters